![molecular formula C18H18O6 B4013190 diethyl 1-hydroxynaphtho[2,1-b]furan-2,2(1H)-dicarboxylate](/img/structure/B4013190.png)
diethyl 1-hydroxynaphtho[2,1-b]furan-2,2(1H)-dicarboxylate
Description
Synthesis Analysis
The synthesis of naphthofuran compounds involves complex chemical reactions, where precursors like naphthoquinone derivatives interact with various reagents. For instance, the synthesis of biobased polyesters using furan derivatives as building blocks demonstrates the utility of furan compounds in creating polymers with specific properties (Jiang et al., 2014). Similarly, strategies for synthesizing 1-propenylnaphthols and 3-arylnaphtho[2,1-b]furans from 3-arylallylnaphthyl ethers indicate the versatility of naphthofuran derivatives in organic synthesis (Huang et al., 2017).
Molecular Structure Analysis
Structural analysis of naphthofuran compounds, such as ethyl naphtho[2,1-b]furan-2-carboxylate, relies heavily on spectroscopic techniques and X-ray diffraction studies. These methods confirm the molecular configuration and crystalline structure, providing insights into the compound's chemical behavior and interaction potential (Shruthi et al., 2012).
Chemical Reactions and Properties
Naphthofuran derivatives participate in a wide range of chemical reactions, highlighting their reactivity and functional versatility. For example, the acylation of naphthofurans can lead to a variety of acetyl derivatives, demonstrating the compound's ability to undergo electrophilic substitution reactions (Rybalkin et al., 2019). Furthermore, the synthesis of phosphonomethylated furan derivatives showcases the potential for creating complex organic molecules with furan as a core structure (Pevzner, 2011).
Future Directions
The future directions for the study of diethyl 1-hydroxynaphtho[2,1-b]furan-2,2(1H)-dicarboxylate could involve more in-depth studies on its synthesis, properties, and potential applications. Given the importance of dihydronaphthofurans in natural and non-natural products and drug candidates, there could be significant interest in studying this compound further .
properties
IUPAC Name |
diethyl 1-hydroxy-1H-benzo[e][1]benzofuran-2,2-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O6/c1-3-22-16(20)18(17(21)23-4-2)15(19)14-12-8-6-5-7-11(12)9-10-13(14)24-18/h5-10,15,19H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLGKJTHNLAITDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(C(C2=C(O1)C=CC3=CC=CC=C32)O)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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